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Compound of Interest

Compound Name: Glyoxylic acid

Cat. No.: B1671967 Get Quote

Essential Safety and Handling Guide for Glyoxylic
Acid
This guide provides crucial safety protocols, personal protective equipment (PPE)

requirements, and operational plans for the handling and disposal of glyoxylic acid.

Adherence to these procedures is vital for ensuring the safety of all laboratory personnel.

Hazard Summary
Glyoxylic acid is a corrosive substance that poses significant health risks upon exposure. It

can cause severe skin burns, serious eye damage, and may trigger an allergic skin reaction.[1]

[2][3][4] Understanding these hazards is the first step in safe handling.

Hazard Statement GHS Classification

H314: Causes severe skin burns and eye

damage
Skin Corrosion/Irritation (Category 1)[1]

H318: Causes serious eye damage
Serious Eye Damage/Eye Irritation (Category 1)

[2][3][4]

H317: May cause an allergic skin reaction Skin Sensitization (Category 1)[1][2][3][4]

H290: May be corrosive to metals Corrosive to metals (Category 1)[3][4]
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Personal Protective Equipment (PPE) Protocol
A comprehensive PPE strategy is mandatory when handling glyoxylic acid to prevent

exposure. The required equipment varies based on the potential for contact.

Exposure Route Required PPE

Eyes/Face

Wear tightly fitting safety goggles conforming to

EN 166 (EU) or NIOSH (US) standards.[3][4]

For tasks with a higher splash risk, an 8-inch

minimum face shield should be worn in addition

to goggles.[4][5]

Skin/Body

Gloves: Handle with chemical-resistant,

impervious gloves (e.g., nitrile or butyl rubber)

inspected before use.[2][3][6] Protective

Clothing: Wear a complete chemical-resistant

suit, lab coat, or synthetic apron.[4][7]

Respiratory

Use in a well-ventilated area.[3][8] If ventilation

is inadequate, vapors are generated, or

exposure limits are exceeded, a NIOSH/MSHA-

approved full-face respirator with appropriate

cartridges must be used.[2][3][7][8]

Operational Handling and Storage Plan
Safe Handling Procedures:

Ventilation: Always handle glyoxylic acid in a well-ventilated area, preferably within a

chemical fume hood.[3][8]

Avoid Contact: Prevent all contact with skin and eyes. Avoid breathing any dust, mists, or

vapors.[3][4][8]

Hygiene: Wash hands thoroughly with soap and water after handling and before breaks or

meals.[2][4]
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Clothing: Do not allow contaminated clothing outside of the work area.[3][8] Remove and

wash contaminated clothing before reuse.[2][3]

Storage Requirements:

Store containers in a cool, dry, and well-ventilated location.[3][7]

Keep containers tightly closed and sealed upright to prevent leakage.[2][5]

Store away from incompatible materials such as strong oxidizing agents, metals, and alkalis.

[1][7]

Use original or corrosion-resistant containers for storage.[3][8]

Emergency Response and First Aid
Immediate action is critical in the event of an exposure.
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Exposure Type First Aid Protocol

Skin Contact

Immediately take off all contaminated clothing

and shoes.[3][5] Rinse the affected skin with

plenty of soap and water.[4][5] Seek immediate

medical attention, as untreated corrosive injuries

are difficult to heal.[1]

Eye Contact

Immediately rinse the eyes cautiously with

plenty of water for at least 15 minutes.[1][4]

Remove contact lenses if present and easy to

do so. Continue rinsing.[1][2] Call a poison

center or doctor immediately.[1][2][4]

Inhalation

Move the person to fresh air and keep them

comfortable for breathing.[1][2] If breathing is

difficult or has stopped, administer artificial

respiration.[2][4] Consult a physician.[4]

Ingestion

Rinse the mouth thoroughly with water.[1][4] Do

NOT induce vomiting.[1][3] Never give anything

by mouth to an unconscious person.[3][4] Call a

physician or Poison Control Center immediately.

[3][4]

Spill and Disposal Plan
A clear and efficient plan for managing spills and waste is essential for laboratory safety and

environmental compliance.

Emergency Spill Response Workflow
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Glyoxylic Acid Spill Response

Spill Detected Evacuate & Isolate Area
Don Full PPE

(Gloves, Goggles, Respirator,
Protective Suit)

Contain Spill
(Use inert absorbent material)

Collect & Clean
(Use spark-proof tools)

Package for Disposal
(Label as Hazardous Waste)

Decontaminate Area

Click to download full resolution via product page

Caption: Workflow for responding to a glyoxylic acid spill.

Spill Cleanup Protocol:

Evacuate: Evacuate non-essential personnel from the spill area.[3][4]

Ventilate: Ensure the area is well-ventilated.[3]

Wear PPE: Before entry, don the appropriate PPE, including respiratory protection, chemical-

resistant gloves, eye protection, and a protective suit.[3][4][7]

Containment: Prevent the spill from spreading or entering drains and waterways.[2][3][4]

Cleanup: Soak up the spill with an inert absorbent material like sand or earth.[4][5] Use non-

sparking tools to collect the material.[3][8]

Disposal: Place the absorbed material and any contaminated items into a suitable, closed,

and properly labeled container for hazardous waste disposal.[3][4][5]

Waste Disposal Plan:

All glyoxylic acid waste is considered hazardous.

Dispose of surplus and non-recyclable solutions through a licensed and approved waste

disposal company.[4][5]

Do not allow the product to enter drains or the environment.[3][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1671967?utm_src=pdf-body-img
https://www.benchchem.com/product/b1671967?utm_src=pdf-body
https://www.chemicalbook.com/msds/Glyoxylic-acid.pdf
https://www.cdhfinechemical.com/images/product/msds/10_2074344651_GLYOXYLICACIDSOLUTION-CASNO-298-12-4-MSDS.pdf
https://www.chemicalbook.com/msds/Glyoxylic-acid.pdf
https://www.chemicalbook.com/msds/Glyoxylic-acid.pdf
https://www.cdhfinechemical.com/images/product/msds/10_2074344651_GLYOXYLICACIDSOLUTION-CASNO-298-12-4-MSDS.pdf
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/glyoxylic%20acid%20monohydrate.pdf
https://www.biosynth.com/Files/MSDS/FG/01/MSDS_FG01566_4000_EN.pdf
https://www.chemicalbook.com/msds/Glyoxylic-acid.pdf
https://www.cdhfinechemical.com/images/product/msds/10_2074344651_GLYOXYLICACIDSOLUTION-CASNO-298-12-4-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/10_2074344651_GLYOXYLICACIDSOLUTION-CASNO-298-12-4-MSDS.pdf
https://nano3dsystems.com/wp-content/uploads/2019/02/Glyoxylic-Acid-SDS-2.pdf
https://www.chemicalbook.com/msds/Glyoxylic-acid.pdf
https://www.echemi.com/sds/glyoxylic-acid-pd1809281001.html
https://www.chemicalbook.com/msds/Glyoxylic-acid.pdf
https://www.cdhfinechemical.com/images/product/msds/10_2074344651_GLYOXYLICACIDSOLUTION-CASNO-298-12-4-MSDS.pdf
https://nano3dsystems.com/wp-content/uploads/2019/02/Glyoxylic-Acid-SDS-2.pdf
https://www.benchchem.com/product/b1671967?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/10_2074344651_GLYOXYLICACIDSOLUTION-CASNO-298-12-4-MSDS.pdf
https://nano3dsystems.com/wp-content/uploads/2019/02/Glyoxylic-Acid-SDS-2.pdf
https://www.chemicalbook.com/msds/Glyoxylic-acid.pdf
https://www.cdhfinechemical.com/images/product/msds/10_2074344651_GLYOXYLICACIDSOLUTION-CASNO-298-12-4-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contaminated packaging should be treated as unused product and disposed of accordingly.

[5]

Always follow all local, state, and federal regulations for hazardous waste disposal.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. carlroth.com [carlroth.com]

2. biosynth.com [biosynth.com]

3. chemicalbook.com [chemicalbook.com]

4. cdhfinechemical.com [cdhfinechemical.com]

5. nano3dsystems.com [nano3dsystems.com]

6. leelinework.com [leelinework.com]

7. bio.vu.nl [bio.vu.nl]

8. echemi.com [echemi.com]

9. laballey.com [laballey.com]

To cite this document: BenchChem. [Personal protective equipment for handling Glyoxylic
acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671967#personal-protective-equipment-for-
handling-glyoxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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https://nano3dsystems.com/wp-content/uploads/2019/02/Glyoxylic-Acid-SDS-2.pdf
https://www.leelinework.com/what-ppe-should-you-wear-when-handling-acid/
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/glyoxylic%20acid%20monohydrate.pdf
https://www.echemi.com/sds/glyoxylic-acid-pd1809281001.html
https://www.laballey.com/blogs/blog/how-to-safely-dispose-of-glycolic-acid
https://www.benchchem.com/product/b1671967#personal-protective-equipment-for-handling-glyoxylic-acid
https://www.benchchem.com/product/b1671967#personal-protective-equipment-for-handling-glyoxylic-acid
https://www.benchchem.com/product/b1671967#personal-protective-equipment-for-handling-glyoxylic-acid
https://www.benchchem.com/product/b1671967#personal-protective-equipment-for-handling-glyoxylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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